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Compound of Interest

Compound Name: Averantin

Cat. No.: B1666156 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper management and disposal of chemical compounds like Averantin are critical to

ensuring a safe work environment and protecting the environment. This guide provides

essential safety and logistical information for the proper disposal of Averantin, a mycotoxin

and an intermediate in the biosynthesis of aflatoxin B1.[1] Adherence to these procedures is

vital for maintaining laboratory safety and regulatory compliance.

Chemical and Physical Properties of Averantin
A thorough understanding of a chemical's properties is fundamental to its safe handling and

disposal. Below is a summary of key data for Averantin.
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Property Value

Molecular Formula C20H20O7

Molecular Weight 372.37 g/mol [2]

CAS Number 5803-62-3[2][3]

Appearance Crystalline solid

Solubility
Soluble in organic solvents such as methanol

and DMSO

Storage Conditions Store at -20°C as a powder or -80°C in solvent

Purity ≥98%

Hazard Identification and Safety Precautions
Averantin is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS):

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Before handling Averantin, all personnel must wear

appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols.
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Averantin Disposal Protocol
The following step-by-step protocol outlines the proper procedure for the disposal of Averantin
waste. This procedure is designed to minimize risks to laboratory personnel and the

environment.

1. Waste Identification and Segregation:

Solid Waste: Collect all solid Averantin waste, including unused powder, contaminated

weighing paper, and other contaminated disposables (e.g., pipette tips, microfuge tubes), in

a dedicated and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Averantin should be collected in a separate, sealed, and

clearly labeled container for hazardous liquid waste. Do not mix with other incompatible

waste streams.

2. Waste Container Labeling: All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "Averantin"

The specific hazards (e.g., "Toxic," "Aquatic Hazard")

The date of waste accumulation

3. Storage of Waste:

Store all Averantin waste containers in a designated, secure satellite accumulation area.

Ensure that waste containers are kept tightly sealed except when adding waste.

Store Averantin waste away from incompatible materials such as strong acids, strong

alkalis, and strong oxidizing or reducing agents.

4. Final Disposal:
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The ultimate disposal of Averantin waste must be conducted through an approved and

licensed hazardous waste disposal facility.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.

Do not attempt to dispose of Averantin down the drain or in the regular trash.

Experimental Workflow for Averantin Disposal
The following diagram illustrates the logical workflow for the proper disposal of Averantin in a

laboratory setting.
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Start: Averantin Waste Generation
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Liquid

3a. Collect in Labeled
Solid Hazardous Waste Container

3b. Collect in Labeled
Liquid Hazardous Waste Container

4. Store in Designated
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5. Contact Institutional EHS
for Waste Pickup

End: Proper Disposal by
Licensed Facility
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Averantin Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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